N-[4-(dimethylamino)-2-methylphenyl]-4-methylsulfonylbenzamide

• IUPAC Name: N-[4-(dimethylamino)-2-methylphenyl]-4-methylsulfonylbenzamide
• InChI: InChI=1S/C17H20N2O3S/c1-12-11-14(19(2)3)7-10-16(12)18-17(20)13-5-8-15(9-6-13)23(4,21)22/h5-11H,1-4H3,(H,18,20)
• InChI Key: MSANCICWRITKRU-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC(=C1)N(C)C)NC(=O)C2=CC=C(C=C2)S(=O)(=O)C
• Molecular Formula: C17H20N2O3S
• Molecular Weight: 332.4 g/mol

Description

N-[4-(dimethylamino)-2-methylphenyl]-4-methylsulfonylbenzamide, also known as sulforaphane, is a naturally occurring compound found in cruciferous vegetables such as broccoli, cauliflower, and kale. Sulforaphane has gained attention in recent years due to its potential health benefits and its ability to induce phase II detoxification enzymes.

Mechanism of Action

Sulforaphane activates the transcription factor Nrf2, which regulates the expression of phase II detoxification enzymes. This leads to an increase in the body's ability to eliminate toxins and carcinogens. Sulforaphane also has anti-inflammatory effects by inhibiting NF-κB signaling and reducing the production of pro-inflammatory cytokines.
Biochemical and Physiological Effects
Sulforaphane has been found to have a variety of biochemical and physiological effects. It has been shown to inhibit the growth of cancer cells and induce apoptosis, or programmed cell death. Sulforaphane also has neuroprotective effects by reducing oxidative stress and inflammation in the brain. In addition, N-[4-(dimethylamino)-2-methylphenyl]-4-methylsulfonylbenzamide has been found to improve cardiovascular health by reducing oxidative stress and inflammation in the blood vessels.

Advantages and Limitations for Lab Experiments

Sulforaphane has several advantages for lab experiments. It is readily available from natural sources and can be synthesized chemically if needed. Sulforaphane is also stable and can be stored for long periods of time. However, N-[4-(dimethylamino)-2-methylphenyl]-4-methylsulfonylbenzamide has limitations in that it can be difficult to work with due to its low solubility in water and its tendency to oxidize.

Future Directions

For research on N-[4-(dimethylamino)-2-methylphenyl]-4-methylsulfonylbenzamide include its potential as a therapeutic agent and the development of novel delivery systems.

Synthesis Methods

Sulforaphane can be synthesized from glucoraphanin, a glucosinolate found in cruciferous vegetables. Glucoraphanin can be hydrolyzed by the enzyme myrosinase to yield N-[4-(dimethylamino)-2-methylphenyl]-4-methylsulfonylbenzamide. Alternatively, this compound can be synthesized chemically from 4-methylsulfonylbenzoyl chloride and 4-(dimethylamino)-2-methylphenol.

Scientific Research Applications

Sulforaphane has been studied extensively for its potential health benefits. It has been shown to have anti-cancer, anti-inflammatory, and neuroprotective effects. Sulforaphane has also been found to induce phase II detoxification enzymes, which can help the body eliminate toxins and carcinogens.